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Compound Name: Formamide-15N

Cat. No.: B073091 Get Quote

A Technical Guide to the Solubility of Formamide-
15N
Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Formamide-15N in

water and various organic solvents. Given that isotopic labeling with ¹⁵N does not significantly

alter the physicochemical properties of a molecule, this guide utilizes the extensive solubility

data available for unlabeled formamide as a primary reference.

Core Concepts in Solubility
The solubility of a compound is fundamentally governed by the principle of "like dissolves like,"

which posits that substances with similar intermolecular forces and polarity are more likely to

be miscible. Formamide (HCONH₂) is a polar protic molecule capable of forming strong

hydrogen bonds due to the presence of the amide group. This characteristic dictates its

solubility behavior in various media. As an isotopologue, Formamide-¹⁵N is expected to exhibit

nearly identical solubility properties.

Formamide is a colorless, oily liquid that is miscible with water and has an ammonia-like

odor[1]. It is a versatile solvent for many ionic compounds that are insoluble in water[2].

Solubility Profile of Formamide
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The following table summarizes the solubility of formamide in water and a range of common

organic solvents based on available data.

Solvent Qualitative Solubility Quantitative Solubility

Water Miscible[1][2][3][4][5] 1.0 x 10⁶ mg/L at 25°C[6]

≥ 100 mg/mL at 19°C[6][7]

Methanol Miscible[6][8] Not specified

Ethanol Miscible[3][5][8] Not specified

Acetone Miscible[3][6][8] Not specified

Acetic Acid Miscible[3][6][8] Not specified

Dioxane Miscible[3][6][8] Not specified

Ethylene Glycol Miscible[3][6][8] Not specified

Glycerol Miscible[3][6][8] Not specified

Phenol Miscible[3][6][8] Not specified

Chloroform Miscible[3] Not specified

Benzene Very slightly soluble[8] Not specified

Diethyl Ether Very slightly soluble[8] Not specified

Petroleum Ether Miscible[3] Not specified

Experimental Protocol for Solubility Determination
For applications requiring precise solubility values of Formamide-¹⁵N, direct experimental

determination is recommended. The isothermal shake-flask method is a widely accepted and

robust technique for determining the equilibrium solubility of a compound in a given solvent.

Objective: To determine the equilibrium solubility of Formamide-¹⁵N in a selected solvent at a

specific temperature.

Materials:
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Formamide-¹⁵N (≥98% purity)

Solvent of interest (analytical grade)

Analytical balance (±0.1 mg)

Thermostatic shaker bath or incubator

Calibrated thermometer

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or appropriate material)

Vials with screw caps and septa

Analytical instrumentation for quantification (e.g., Gas Chromatography with Mass

Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy)

Methodology:

Preparation of Solvent: Equilibrate the chosen solvent to the desired experimental

temperature (e.g., 25°C ± 0.5°C).

Sample Preparation: Add an excess amount of Formamide-¹⁵N to a series of vials containing

a known volume or mass of the pre-equilibrated solvent. The amount should be sufficient to

ensure a saturated solution with visible excess of the solute.

Equilibration: Seal the vials tightly and place them in a thermostatic shaker bath set to the

constant experimental temperature. Agitate the samples for a predetermined period (e.g., 24

to 72 hours) to ensure equilibrium is reached. The duration should be sufficient for the

concentration of the solute in the solution to become constant.

Phase Separation: After the equilibration period, cease agitation and allow the vials to rest in

the thermostatic bath for at least 24 hours to permit the undissolved Formamide-¹⁵N to settle.

Sampling: Carefully withdraw an aliquot of the clear supernatant using a pre-warmed pipette

or syringe. Immediately filter the aliquot using a syringe filter compatible with the solvent to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


remove any undissolved micro-particles.

Dilution: Accurately dilute the filtered sample with the solvent to a concentration that falls

within the calibrated range of the analytical instrument.

Quantification: Analyze the diluted sample using a validated analytical method (e.g., GC-MS

or NMR) to determine the concentration of Formamide-¹⁵N. A pre-established calibration

curve is required for accurate quantification.

Data Analysis: Calculate the solubility from the measured concentration, accounting for any

dilution factors. The experiment should be performed in triplicate to ensure reproducibility

and statistical validity.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

Formamide-¹⁵N solubility.
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1. Preparation Phase

2. Equilibration Phase

3. Sampling Phase

4. Analysis Phase
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Caption: Experimental workflow for determining the solubility of Formamide-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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